4-(2-Fluorobenzenesulfonyl)piperidine

• Molecular Formula: C11H14FNO2S
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 4-(2-fluorophenyl)sulfonylpiperidine
• InChI: InChI=1S/C11H14FNO2S/c12-10-3-1-2-4-11(10)16(14,15)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2
• InChI Key: WHJAJYWTUZVRSY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1S(=O)(=O)C2=CC=CC=C2F

Description

4-(2-Fluorobenzenesulfonyl)piperidine is a useful research compound. Its molecular formula is C11H14FNO2S and its molecular weight is 243.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Fluorobenzenesulfonyl)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Fluorobenzenesulfonyl)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of tert-butyl 4-((2-fluorophenyl)sulfonyl)piperidine-1-carboxylate (1.31 g, 3.82 mmol) in dioxane (12.7 mL) at room temperature was treated with 4M HCl in dioxane (9.55 ml, 38.2 mmol). The reaction mixture was allowed to stir at room temperature overnight. The reaction mixture was concentrated under reduced pressure. The resulting white solid was triturated with hexanes, filtered, collected, and lyophilized overnight to give the title compound, as its HCl salt, as a white solid (815.1 mg, 76%). ESI-MS m/z [M+H]+243.95.